Cas no 725253-09-8 ((4-CHLORO-PHENYL)-(2-METHOXY-PHENYLAMINO)-ACETIC ACID)

• Product Name: (4-CHLORO-PHENYL)-(2-METHOXY-PHENYLAMINO)-ACETIC ACID
• CAS No: 725253-09-8
• MF: C₁₅H₁₄ClNO₃
• MW: 291.729563236237
• CID: 5248947
• Update Time: 2025-11-01

(4-CHLORO-PHENYL)-(2-METHOXY-PHENYLAMINO)-ACETIC ACID Chemical and Physical Properties

Names and Identifiers

• (4-CHLORO-PHENYL)-(2-METHOXY-PHENYLAMINO)-ACETIC ACID

• Inchi： 1S/C15H14ClNO3/c1-20-13-5-3-2-4-12(13)17-14(15(18)19)10-6-8-11(16)9-7-10/h2-9,14,17H,1H3,(H,18,19)
• InChI Key： AHNKKAPYEZRNRH-UHFFFAOYSA-N
• SMILES： COC1C(NC(C(O)=O)C2C=CC(Cl)=CC=2)=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5

Additional information on (4-CHLORO-PHENYL)-(2-METHOXY-PHENYLAMINO)-ACETIC ACID

Comprehensive Overview of (4-CHLORO-PHENYL)-(2-METHOXY-PHENYLAMINO)-ACETIC ACID (CAS No. 725253-09-8): Properties, Applications, and Research Insights

The compound (4-CHLORO-PHENYL)-(2-METHOXY-PHENYLAMINO)-ACETIC ACID (CAS No. 725253-09-8) is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a chlorophenyl group and a methoxyphenylamino moiety, makes it a valuable intermediate in the synthesis of bioactive compounds. Researchers and industry professionals frequently search for terms like "CAS 725253-09-8 applications", "synthesis of (4-CHLORO-PHENYL)-(2-METHOXY-PHENYLAMINO)-ACETIC ACID", and "pharmacological properties of chlorophenyl derivatives", reflecting its relevance in modern science.

One of the key features of (4-CHLORO-PHENYL)-(2-METHOXY-PHENYLAMINO)-ACETIC ACID is its potential role in drug discovery. The presence of both chloro and methoxy functional groups allows for diverse interactions with biological targets, making it a candidate for modulating enzyme activity or receptor binding. Recent studies have explored its utility in designing anti-inflammatory agents and central nervous system (CNS) therapeutics, aligning with the growing demand for novel treatments in neurology and immunology.

From a chemical perspective, this compound exhibits notable stability under standard laboratory conditions, with a melting point and solubility profile that facilitate its use in various reactions. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are commonly employed to characterize its purity and structural integrity. Searches for "analytical methods for CAS 725253-09-8" and "spectroscopic data of (4-CHLORO-PHENYL)-(2-METHOXY-PHENYLAMINO)-ACETIC ACID" highlight the need for reliable quality control protocols in its handling.

In the context of green chemistry and sustainable synthesis, researchers are investigating eco-friendly routes to produce (4-CHLORO-PHENYL)-(2-METHOXY-PHENYLAMINO)-ACETIC ACID. Topics like "catalytic reduction of chlorophenyl compounds" and "solvent-free synthesis of acetic acid derivatives" are gaining traction, reflecting the industry's shift toward minimizing environmental impact. This aligns with global trends emphasizing carbon footprint reduction and waste minimization in chemical manufacturing.

The compound's nomenclature often leads to queries such as "IUPAC name for (4-CHLORO-PHENYL)-(2-METHOXY-PHENYLAMINO)-ACETIC ACID" and "common synonyms for CAS 725253-09-8". Proper identification is critical for regulatory compliance and patent applications, particularly in jurisdictions with stringent chemical registration requirements. Its molecular formula, C15H14ClNO3, further underscores its complexity and versatility in synthetic pathways.

Beyond pharmaceuticals, (4-CHLORO-PHENYL)-(2-METHOXY-PHENYLAMINO)-ACETIC ACID has potential applications in material science, particularly in the development of functional polymers and coatings. Its aromatic rings and polar groups enable interactions with other monomers, enhancing material properties like thermal stability and adhesion. Searches for "polymeric derivatives of chlorophenyl acetic acid" and "CAS 725253-09-8 in material engineering" indicate interdisciplinary interest in this compound.

Safety and handling guidelines for (4-CHLORO-PHENYL)-(2-METHOXY-PHENYLAMINO)-ACETIC ACID are another area of focus. While not classified as hazardous under standard protocols, proper personal protective equipment (PPE) and ventilation are recommended during laboratory use. Queries such as "MSDS for CAS 725253-09-8" and "storage conditions for (4-CHLORO-PHENYL)-(2-METHOXY-PHENYLAMINO)-ACETIC ACID" emphasize the importance of workplace safety in chemical research.

In summary, (4-CHLORO-PHENYL)-(2-METHOXY-PHENYLAMINO)-ACETIC ACID (CAS No. 725253-09-8) represents a multifaceted compound with broad applicability in drug development, material innovation, and sustainable chemistry. Its structural attributes and functional diversity continue to inspire research, addressing both scientific challenges and industrial needs. As interest grows in precision medicine and advanced materials, this compound is poised to remain a subject of cutting-edge investigation.